Cas no 125736-06-3 (9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2S,6R)-rel-)

• Product Name: 9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2S,6R)-rel-
• CAS No: 125736-06-3
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 225358
• PubChem ID: 180348
• Update Time: 2025-04-19

9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2S,6R)-rel- Chemical and Physical Properties

Names and Identifiers

• 9-Azabicyclo[4.2.1]nonane-2,9-dicarboxylicacid, 9-(1,1-dimethylethyl) 2-methyl ester, (1R,2S,6R)-rel-
• 5-methyl-9-[(2-methylpropan-2-yl)oxycarbonyl]-9-azabicyclo[4.2.1]nonane-5-carboxylic acid
• 125736-07-4
• DTXSID00925244
• 9-Azabicyclo(4.2.1)nonane-2,9-dicarboxylic acid, 9-(1,1-dimethylethyl) 2-methyl ester, endo-
• 9-(TERT-BUTOXYCARBONYL)-2-METHYL-9-AZABICYCLO[4.2.1]NONANE-2-CARBOXYLIC ACID
• 9-Azabicyclo(4.2.1)nonane-2,9-dicarboxylic acid, 9-(1,1-dimethylethyl) 2-methyl ester, exo-
• 125736-06-3

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-10-6-5-9-15(4,12(17)18)11(16)8-7-10/h10-11H,5-9H2,1-4H3,(H,17,18)
• InChI Key： SYAKLBYVHODWEP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2CCCC(C(=O)O)(C)C1CC2)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų